Cas no 1804874-71-2 (5-Cyano-2-fluoro-3-methylbenzoic acid)

• Product Name: 5-Cyano-2-fluoro-3-methylbenzoic acid
• CAS No: 1804874-71-2
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 5003852
• Update Time: 2025-08-05

5-Cyano-2-fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-fluoro-3-methylbenzoic acid

• Inchi： 1S/C9H6FNO2/c1-5-2-6(4-11)3-7(8(5)10)9(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： SEXLIAKMZALFEU-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC(C#N)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Additional information on 5-Cyano-2-fluoro-3-methylbenzoic acid

Introduction to 5-Cyano-2-fluoro-3-methylbenzoic acid (CAS No. 1804874-71-2)

5-Cyano-2-fluoro-3-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804874-71-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, which include a cyano group at the 5-position, a fluorine atom at the 2-position, and a methyl group at the 3-position on the benzene ring. These substituents contribute to its distinct chemical properties and potential biological activities, making it a valuable scaffold for drug discovery and development.

The structural configuration of 5-Cyano-2-fluoro-3-methylbenzoic acid imparts several advantageous characteristics that make it a promising candidate for further investigation. The cyano group (-CN) introduces a polar and electron-withdrawing nature, which can influence the compound's solubility, reactivity, and interaction with biological targets. The fluorine atom (-F), being highly electronegative, can modulate electronic effects and metabolic stability, while the methyl group (-CH₃) provides steric hindrance and additional hydrophobic interactions. Such structural attributes are often exploited in medicinal chemistry to optimize pharmacokinetic profiles and enhance binding affinity to therapeutic targets.

In recent years, there has been growing interest in exploring benzoic acid derivatives for their potential therapeutic applications. The combination of cyano, fluoro, and methyl substituents in 5-Cyano-2-fluoro-3-methylbenzoic acid suggests multiple avenues for biological activity. Preliminary studies have indicated that this compound may exhibit properties relevant to anti-inflammatory, antioxidant, and antimicrobial actions. These potential applications stem from the ability of benzoic acid derivatives to interact with various biological pathways and enzymes. For instance, the electron-withdrawing cyano group can enhance binding interactions with proteins, while the fluorine atom can improve metabolic stability by resisting enzymatic degradation.

One of the most compelling aspects of 5-Cyano-2-fluoro-3-methylbenzoic acid is its versatility as a building block in drug design. Researchers have leveraged its structural framework to develop novel analogs with enhanced efficacy and reduced side effects. The presence of distinct functional groups allows for selective modifications at different positions on the benzene ring, enabling chemists to fine-tune properties such as solubility, bioavailability, and target specificity. This flexibility has made it a focal point in synthetic chemistry efforts aimed at discovering new therapeutic agents.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. Fluorine atoms are known to improve metabolic stability, lipophilicity, and binding affinity in drug molecules. In 5-Cyano-2-fluoro-3-methylbenzoic acid, the fluorine atom at the 2-position plays a crucial role in modulating these properties. This substitution pattern has been observed in numerous successful drugs where fluorine enhances overall drug performance. Consequently, this compound represents an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have also facilitated the study of 5-Cyano-2-fluoro-3-methylbenzoic acid by enabling high-throughput virtual screening and molecular docking simulations. These techniques allow researchers to predict potential interactions between this compound and biological targets with remarkable accuracy. Such computational approaches have accelerated the drug discovery process by identifying promising candidates for experimental validation. Preliminary docking studies suggest that 5-Cyano-2-fluoro-3-methylbenzoic acid may interact with enzymes involved in inflammatory pathways, offering a potential mechanism for its observed anti-inflammatory effects.

The synthesis of 5-Cyano-2-fluoro-3-methylbenzoic acid presents an intriguing challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating access to such compounds. Multi-step synthetic routes often involve palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and cyanation processes to introduce the desired substituents at specific positions on the benzene ring. These synthetic strategies highlight the compound's synthetic accessibility despite its complexity.

In conclusion,5-Cyano-2-fluoro-3-methylbenzoic acid (CAS No. 1804874-71-2) is a structurally unique benzoic acid derivative with significant potential in pharmaceutical research. Its combination of cyano, fluoro, and methyl substituents endows it with distinct chemical properties that make it an attractive scaffold for drug discovery. Recent studies have highlighted its potential biological activities related to anti-inflammatory and antimicrobial effects, while computational methods continue to provide valuable insights into its mechanism of action. As research progresses,5-Cyano-2-fluoro-3-methylbenzoic acid is poised to contribute significantly to the development of novel therapeutic agents.